Cas no 118964-06-0 (1,4-Methano-1H-3-benzazepin-8-ol,2,3,4,5-tetrahydro-1,3-dimethyl-, (1R,4R)-)
118964-06-0 structure
Product name:1,4-Methano-1H-3-benzazepin-8-ol,2,3,4,5-tetrahydro-1,3-dimethyl-, (1R,4R)-
1,4-Methano-1H-3-benzazepin-8-ol,2,3,4,5-tetrahydro-1,3-dimethyl-, (1R,4R)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Methano-1H-3-benzazepin-8-ol,2,3,4,5-tetrahydro-1,3-dimethyl-, (1R,4R)-
- 118964-06-0
- 1,4-Methano-1H-3-benzazepin-8-ol, 2,3,4,5-tetrahydro-1,3-dimethyl-, (1R)-
- (-)-Aphanorphine
- DTXSID10922820
- Aphanorphine
- (-)-8-Hydroxy-1,3-dimethyl-2,3,4,5-tetrahydro-1,4-methano-3-benzazepine
-
- Inchi： InChI=1S/C13H17NO/c1-13-7-10(14(2)8-13)5-9-3-4-11(15)6-12(9)13/h3-4,6,10,15H,5,7-8H2,1-2H3
- InChI Key： FVVVZSVINPVAIU-UHFFFAOYSA-N
- SMILES： OC1C=CC2=C(C3(CN(C)C(C2)C3)C)C=1
Computed Properties
- Exact Mass: 203.13111
- Monoisotopic Mass: 203.131014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5
- XLogP3: 2.4
Experimental Properties
- Density: 1.148
- Boiling Point: 325.4°Cat760mmHg
- Flash Point: 159.1°C
- Refractive Index: 1.598
- PSA: 23.47
1,4-Methano-1H-3-benzazepin-8-ol,2,3,4,5-tetrahydro-1,3-dimethyl-, (1R,4R)- Related Literature
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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3. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
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